Cas no 312742-08-8 (N-(2-cyanoethyl)-N-(propan-2-yl)-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: N-(2-cyanoethyl)-N-(propan-2-yl)-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 312742-08-8
• MF: C₁₂H₁₄N₄O₂S₂
• MW: 310.395159244537
• CID: 3066054
• PubChem ID: 1862059
• Update Time: 2025-09-27

N-(2-cyanoethyl)-N-(propan-2-yl)-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanoethyl)-N-(propan-2-yl)-2,1,3-benzothiadiazole-4-sulfonamide
• N-(2-cyanoethyl)-N-isopropylbenzo[c][1,2,5]thiadiazole-4-sulfonamide
• ChemDiv1_000281
• Oprea1_561822
• F0266-0568
• 312742-08-8
• SR-01000388963
• HMS587M17
• AKOS010849710
• Cambridge id 5175299
• N-(2-cyanoethyl)-N-isopropyl-2,1,3-benzothiadiazole-4-sulfonamide
• SR-01000388963-1
• N-(2-cyanoethyl)-N-propan-2-yl-2,1,3-benzothiadiazole-4-sulfonamide
• STK832630
• AKOS000541111
• AB00074893-01
• Oprea1_869934
• N-(2-Cyanoethyl)-N-isopropylbenzo[c]-[1,2,5]thiadiazole-4-sulfonamide

• Inchi： 1S/C12H14N4O2S2/c1-9(2)16(8-4-7-13)20(17,18)11-6-3-5-10-12(11)15-19-14-10/h3,5-6,9H,4,8H2,1-2H3
• InChI Key： BIBUMVCSMVRZOF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N(CCC#N)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 310.05581805Da
• Monoisotopic Mass: 310.05581805Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 124Ų